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Compound of Interest

Compound Name: Pratensein

Cat. No.: B192153

For researchers, scientists, and professionals in drug development, ensuring a safe laboratory
environment is paramount. This guide provides essential, immediate safety and logistical
information for handling Pratensein, a naturally occurring O-methylated isoflavone.[1]
Adherence to these protocols is critical for minimizing exposure risks and ensuring proper
disposal.

Immediate Safety and Hazard Information

Pratensein is classified as harmful if swallowed and very toxic to aquatic life with long-lasting
effects.[2] Therefore, stringent adherence to safety protocols is necessary to protect both
laboratory personnel and the environment.

Hazard Classification:

o Acute Oral Toxicity: Category 4[2]

o Acute Aquatic Toxicity: Category 1[2]

» Chronic Aquatic Toxicity: Category 1[2]
Precautionary Statements:

o Wash skin thoroughly after handling.[2]

» Do not eat, drink, or smoke when using this product.[2]
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Avoid release to the environment.[2]

If swallowed, call a poison center or doctor.[2]

Collect spillage.[2]

Dispose of contents/container to an approved waste disposal plant.[2]

Property Value

Chemical Formula C16H1206

Molecular Weight 300.26 g/mol [1]

CAS Number 2284-31-3[2]

Appearance No data available

Storage Temperature Powder: -20°C; In solvent: -80°C[2]

Strong acids/alkalis, strong oxidizing/reducing

Incompatible Materials
agents[2][3]

Personal Protective Equipment (PPE)

A multi-layered approach to personal protection is crucial when handling Pratensein. The
following PPE is mandatory to minimize exposure through inhalation, ingestion, and skin or eye
contact.

o Eye Protection: Safety goggles with side-shields are required to protect against splashes or
airborne particles.[2]

o Hand Protection: Wear protective gloves. The specific glove material should be selected
based on the solvent used and the duration of handling.

o Body Protection: A lab coat or impervious clothing is necessary to protect the skin.[2]

o Respiratory Protection: Use a suitable respirator, especially when handling the powder form,
to avoid inhalation of dust.[2]
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Operational Plan: From Receipt to Disposal

A systematic workflow ensures safety at every stage of handling Pratensein.

Receiving and Storage

Receive Pratensein

Y

Inspect Container for Damage

Y

Store at Appropriate Temperature
(Powder: -20°C, In Solvent: -80°C)

Prepare for Experiment

Handling and E‘ 'Xperimentation

Don Appropriate PPE
(Goggles, Gloves, Lab Coat, Respirator)

Spill Management

A

Weigh Powder in Ventilated Area Accidental Spill Occurs

Y
Dissolve in Suitable Solvent Evacuate Area if Necessary Contain Spill with Absorbent Material
\
Conduct Experiment — Clean and Decontaminate Area

Generate Waste

Waste Disposal

Y

Collect Waste in Labeled Container

\

Segregate from Incompatible Waste

Y

Dispose via Approved Waste Disposal Plant

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b192153?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b192153?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Click to download full resolution via product page

Caption: Safe handling and disposal workflow for Pratensein.

Step-by-Step Emergency Procedures

First Aid Measures:

o Eye Contact: Immediately flush eyes with large amounts of water, occasionally lifting the
upper and lower eyelids. Check for and remove any contact lenses. Continue to rinse for at
least 15 minutes. Seek medical attention.[2][3]

o Skin Contact: Flush contaminated skin with plenty of water. Remove contaminated clothing
and shoes. Get medical attention if symptoms occur.[2][3]

¢ Inhalation: Remove victim to fresh air and keep at rest in a position comfortable for
breathing. If not breathing, if breathing is irregular or if respiratory arrest occurs, provide
artificial respiration or oxygen by trained personnel. It may be dangerous to the person
providing aid to give mouth-to-mouth resuscitation. Get medical attention if adverse health
effects persist or are severe.[3]

 Ingestion: Wash out mouth with water. Remove dentures if any. If material has been
swallowed and the exposed person is conscious, give small quantities of water to drink. Stop
if the exposed person feels sick as vomiting may be dangerous. Do not induce vomiting
unless directed to do so by medical personnel. Get medical attention.[3]

Accidental Release Measures:

In the event of a spill, use personal protective equipment.[2] Avoid breathing vapors, mist, or
gas. Ensure adequate ventilation.[2] Prevent further leakage or spillage if safe to do so. Do not
let product enter drains.[2] Absorb the spillage with inert material (e.g., diatomite, universal
binders) and dispose of the contaminated material in accordance with local regulations.[2]

Disposal Plan

All waste materials, including empty containers and contaminated absorbents, must be
disposed of as hazardous waste.[2] Contact a licensed professional waste disposal service to
dispose of this material. Do not allow the material to be released into the environment.[2]
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Disclaimer: This information is intended for guidance only and is not a substitute for a
comprehensive risk assessment. Always refer to the specific Safety Data Sheet (SDS) for
Pratensein and consult with your institution's Environmental Health and Safety (EHS) office for
detailed procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling Pratensein]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b192153#personal-protective-equipment-for-handling-
pratensein]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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